2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine

• Molecular Formula: C9H12ClN3O2
• Molecular Weight: 229.66 g/mol
• IUPAC Name: ethyl 2-(2-aminoethyl)-6-chloropyrimidine-4-carboxylate
• InChI: InChI=1S/C9H12ClN3O2/c1-2-15-9(14)6-5-7(10)13-8(12-6)3-4-11/h5H,2-4,11H2,1H3
• InChI Key: FYCVFNBUIGTDBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=N1)CCN)Cl

Description

2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine is a chemical compound that belongs to the class of pyrimidine derivatives. Pyrimidine derivatives are known for their wide range of pharmacological activities and are often used in medicinal chemistry for the development of various therapeutic agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine typically involves the reaction of 4-chloro-6-(ethoxycarbonyl)pyrimidine with ethanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various nucleophiles for substitution reactions. The reaction conditions may vary depending on the desired product and the specific reaction being carried out .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions may produce various substituted derivatives .

Scientific Research Applications

2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine involves its interaction with specific molecular targets and pathways within the body. The compound may bind to certain enzymes or receptors, modulating their activity and leading to the desired pharmacological effects. The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

2-(Pyridin-2-yl)pyrimidine derivatives: These compounds share a similar pyrimidine core and exhibit a range of biological activities.

2-Chloro-6-(ethoxycarbonyl)pyridine-4-boronic acid, pinacol ester:

Uniqueness

2-[4-Chloro-6-(ethoxycarbonyl)pyrimidin-2-YL]ethanamine is unique due to its specific chemical structure, which imparts distinct pharmacological properties and reactivity. Its combination of a pyrimidine core with an ethanamine group makes it a valuable compound for various scientific and industrial applications .